Cas no 56982-14-0 (2-(2-Bromo-4,5-dimethoxyphenyl)acetamide)

• Product name: 2-(2-Bromo-4,5-dimethoxyphenyl)acetamide
• CAS No: 56982-14-0
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 6785414
• PubChem ID: 4797626

2-(2-Bromo-4,5-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• SR-01000071683-1
• Z94599756
• 56982-14-0
• SR-01000071683
• 2-(2-bromo-4,5-dimethoxyphenyl)acetamide
• CS-0292918
• AKOS034720037
• 2-(2-Bromo-4,5-dimethoxyphenyl)acetamide

• Inchi： 1S/C10H12BrNO3/c1-14-8-3-6(4-10(12)13)7(11)5-9(8)15-2/h3,5H,4H2,1-2H3,(H2,12,13)
• InChI Key： FXBVVSUDKBCRJF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CC(N)=O)OC)OC

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų
• XLogP3: 1.4

Additional information on 2-(2-Bromo-4,5-dimethoxyphenyl)acetamide

Comprehensive Guide to 2-(2-Bromo-4,5-dimethoxyphenyl)acetamide (CAS No. 56982-14-0): Properties, Applications, and Market Insights

2-(2-Bromo-4,5-dimethoxyphenyl)acetamide (CAS No. 56982-14-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated dimethoxyphenyl derivative is widely studied for its potential applications in drug discovery and material science. With the increasing demand for novel bioactive molecules, compounds like 2-(2-Bromo-4,5-dimethoxyphenyl)acetamide are becoming essential building blocks in synthetic chemistry.

The molecular structure of 2-(2-Bromo-4,5-dimethoxyphenyl)acetamide features a bromine atom at the 2-position and methoxy groups at the 4 and 5 positions of the phenyl ring, attached to an acetamide functional group. This unique arrangement contributes to its chemical reactivity and potential biological activity. Researchers are particularly interested in how the bromo and dimethoxy substituents influence the compound's interactions in various chemical environments.

In recent years, 2-(2-Bromo-4,5-dimethoxyphenyl)acetamide has been explored as a key intermediate in the synthesis of more complex molecules. Its structural features make it valuable for creating derivatives with potential pharmacological properties. Many scientists are investigating whether this compound could serve as a precursor for developing new central nervous system (CNS) agents or anti-inflammatory drugs, given the known bioactivity of similar dimethoxyphenyl compounds.

The synthesis of 2-(2-Bromo-4,5-dimethoxyphenyl)acetamide typically involves bromination of appropriate dimethoxyphenyl precursors followed by conversion to the acetamide derivative. Current research focuses on optimizing these synthetic routes to improve yields and reduce environmental impact, aligning with the growing emphasis on green chemistry principles in modern laboratories.

From a commercial perspective, the demand for 2-(2-Bromo-4,5-dimethoxyphenyl)acetamide has been steadily increasing, particularly from pharmaceutical companies and research institutions. The compound's CAS number (56982-14-0) serves as a unique identifier in chemical databases and procurement systems, facilitating its tracking in global supply chains. Market analysts note that specialty chemicals like this are becoming more valuable as the pharmaceutical industry expands its search for novel molecular entities.

Quality control is crucial when working with 2-(2-Bromo-4,5-dimethoxyphenyl)acetamide, with analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry being routinely employed to verify purity and structure. These quality assurance measures are particularly important when the compound is intended for use in drug discovery programs, where impurities could significantly impact research outcomes.

Storage and handling of 2-(2-Bromo-4,5-dimethoxyphenyl)acetamide require standard laboratory precautions. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when handling this chemical, as with all laboratory reagents. The compound should be stored in a cool, dry place, protected from light to maintain stability over extended periods.

Recent publications have highlighted the potential of 2-(2-Bromo-4,5-dimethoxyphenyl)acetamide derivatives in addressing current medical challenges. Some studies suggest that modified versions of this core structure might show activity against certain neurological disorders, though much more research is needed to validate these preliminary findings. This aligns with growing public interest in neuroprotective compounds and brain health supplements.

The environmental fate of 2-(2-Bromo-4,5-dimethoxyphenyl)acetamide and related compounds is another area of active investigation. As regulatory requirements for chemical safety become more stringent, understanding the biodegradation pathways and potential ecological impacts of such substances is gaining importance in both academic and industrial settings.

For researchers considering working with 2-(2-Bromo-4,5-dimethoxyphenyl)acetamide, it's worth noting that the compound's solubility characteristics make it suitable for various organic solvents, which can be advantageous in different synthetic applications. The bromine atom present in the molecule offers opportunities for further functionalization through cross-coupling reactions, a feature that has attracted attention in medicinal chemistry circles.

Looking ahead, the future of 2-(2-Bromo-4,5-dimethoxyphenyl)acetamide research appears promising. As computational chemistry and artificial intelligence tools become more sophisticated in predicting molecular properties, compounds like this are likely to see increased screening in virtual drug discovery platforms. This trend reflects the broader movement toward computer-aided drug design in the pharmaceutical industry.

In conclusion, 2-(2-Bromo-4,5-dimethoxyphenyl)acetamide (CAS No. 56982-14-0) represents an interesting case study in how relatively simple chemical structures can serve as valuable tools in scientific research and potential drug development. Its combination of bromine and methoxy substituents on an aromatic ring, coupled with the versatile acetamide functionality, creates numerous possibilities for chemical modification and biological evaluation. As research continues to uncover new applications for this and related compounds, its importance in both academic and industrial chemistry is likely to grow.